N-(4-(2-((4-acetamidophenyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
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Overview
Description
This compound is a complex organic molecule that contains several functional groups and rings, including an acetamidophenyl group, a thiazol group, and a dihydropyridine group. These groups are common in many pharmaceuticals and biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, likely includes a thiazol ring (a type of heterocyclic ring containing nitrogen and sulfur), a dihydropyridine ring (a type of heterocyclic ring containing nitrogen), and an acetamidophenyl group (a type of aromatic ring with an acetamide substituent) .Chemical Reactions Analysis
The chemical reactivity of this compound would likely be influenced by the various functional groups present in its structure. For example, the amide group might undergo hydrolysis, and the thiazol and dihydropyridine rings might participate in electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the conditions under which it’s studied. Factors that could influence its properties include its polarity, solubility, stability, and reactivity .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of the compound N-(4-(2-((4-acetamidophenyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide, focusing on various unique applications:
Antiviral Activity
This compound has shown significant activity against influenza A, suggesting its potential as an antiviral agent .
Cancer Research
Derivatives of this compound have been combined with other drugs to induce enhanced effects on pancreatic cancer cell viability, indicating its relevance in cancer treatment strategies .
Agrochemical Applications
Thiazole derivatives are used in agrochemicals, suggesting potential agricultural applications for our compound as well .
Industrial Uses
These compounds have broad industrial applications, including photographic sensitizers and chemical reaction accelerators .
Antioxidant Properties
Aminothiazole derivatives have shown antioxidant activity, which could be another promising application area for our compound .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[4-[2-(4-acetamidoanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N5O4S/c1-11(25)21-13-3-5-14(6-4-13)22-17(27)8-15-10-29-19(23-15)24-18(28)12-2-7-16(26)20-9-12/h2-7,9-10H,8H2,1H3,(H,20,26)(H,21,25)(H,22,27)(H,23,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSTZORGDNPPHNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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